6211-32-1

Rauwolscine hydrochloride

In Stock

• CAS RN:
• 6211-32-1

• Formula:
• C21H26N2O3·HCl

• InChI:
• InChI=1S/C21H26N2O3.ClH/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24;/h2-5,12,15,17-19,22,24H,6-11H2,1H3;1H/t12-,15+,17+,18+,19+;/m1./s1

• InChIKey:
• PIPZGJSEDRMUAW-UHFFFAOYSA-N

• Potent α2 adrenergic antagonist (Ki values are 3.5 (α2A), 0.37 (α2B), 0.13 (α2C) and 63.6 nM (α2D)). Partial 5-HT receptor antagonist (Ki = 14-40 nM). Centrally active following systemic administration.
  Rauwolscine is a natural alkaloid that acts as a selective and reversible α2-adrenergic receptor antagonist (Ki = 12 nM). It is a stereoisomer of yohimbine, which potently antagonizes both α1- and α2-adrenergic receptors. Rauwolscine also acts as a receptor antagonist at the serotonin 5-HT2B receptor (Ki = 14.3 nM) and as a weak partial agonist at 5-HT1A (IC50 = 1.3 µM). The α2-adrenergic receptor has diverse physiological functions and antagonists like rauwolscine have numerous applications, including the modulation of mood and behavior.
  Rauwolscine hydrochloride analytical standard provided with chromatographic purity, to be used as reference material for qua...

N-[4-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide

• CAS RN:
• 666211-32-1

• Formula:
• C19H18N2O3

• InChI:
• InChI=1S/C19H18N2O3/c1-12(2)18(22)20-14-7-9-15(10-8-14)21-19(23)17-11-13-5-3-4-6-16(13)24-17/h3-12H,1-2H3,(H,20,22)(H,21,23)

• InChIKey:
• YFUHIBVZUIJZMO-UHFFFAOYSA-N

• N-[4-(isobutyrylamino)phenyl]-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H18N2O3 and its molecular weight is 322.4g/mol. The purity is usually 95%.

3,5-dimethoxy-N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)benzamide

In Stock

• CAS RN:
• 946211-32-1

• Formula:
• C21H21N3O4S2

• InChI:
• InChI=1S/C21H21N3O4S2/c1-22-17(25)12-29-21-23-18(13-7-5-4-6-8-13)20(30-21)24-19(26)14-9-15(27-2)11-16(10-14)28-3/h4-11H,12H2,1-3H3,(H,22,25)(H,24,26)

• InChIKey:
• UPQKSHMMZOOZRJ-UHFFFAOYSA-N

• 3,5-dimethoxy-N-(2-((2-(methylamino)-2-oxoethyl)thio)-4-phenylthiazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H21N3O4S2 and its molecular weight is 443.5 g/mol. The purity is usually 95%.